Cas no 1704255-88-8 (3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine)
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine
- EN300-1870097
- 1704255-88-8
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- Inchi: 1S/C9H9FN2O2/c10-9-4-3-8(12(13)14)6-7(9)2-1-5-11/h1-4,6H,5,11H2/b2-1+
- InChI Key: YSQUNLHOEBHEBH-OWOJBTEDSA-N
- SMILES: FC1=CC=C(C=C1/C=C/CN)[N+](=O)[O-]
Computed Properties
- Exact Mass: 196.06480570g/mol
- Monoisotopic Mass: 196.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.8Ų
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1870097-0.05g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-0.1g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-0.25g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-0.5g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-1.0g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1870097-2.5g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-5.0g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1870097-10.0g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1870097-1g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1870097-5g |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine |
1704255-88-8 | 5g |
$2028.0 | 2023-09-18 |
3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine
Comprehensive Overview of 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine (CAS No. 1704255-88-8): Properties, Applications, and Research Insights
The compound 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine (CAS No. 1704255-88-8) is a fluorinated nitroaromatic derivative with a prop-2-en-1-amine side chain, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure, featuring a fluoro and nitro substitution on the phenyl ring, contributes to its reactivity and potential applications in drug discovery, agrochemicals, and material science. Researchers and industries are increasingly interested in this compound due to its role in designing small-molecule inhibitors and bioactive probes.
In recent years, the demand for fluorinated aromatic amines like 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine has surged, driven by their utility in medicinal chemistry and catalysis. The fluoro group enhances metabolic stability and bioavailability, while the nitro moiety serves as a precursor for further functionalization. This compound aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy and selectivity. Its CAS No. 1704255-88-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D.
From a synthetic perspective, 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine can be synthesized via Heck coupling or Knoevenagel condensation, followed by reduction of the nitro group. Its conjugated double bond and electron-withdrawing substituents make it a valuable building block for heterocyclic chemistry. Recent publications highlight its use in constructing quinoline and indole derivatives, which are core scaffolds in many FDA-approved drugs. The compound’s photophysical properties also attract attention in materials science, particularly for developing organic semiconductors and fluorescent dyes.
Environmental and regulatory considerations are critical when handling nitroaromatic compounds. While 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine is not classified as hazardous under current guidelines, proper lab practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. Its stability under ambient conditions and compatibility with common solvents (e.g., DMSO, ethanol) facilitate its integration into high-throughput screening workflows. Researchers often inquire about its storage conditions and handling protocols, emphasizing the need for detailed technical documentation.
In the context of AI-driven drug discovery, compounds like 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine are increasingly studied via in silico modeling to predict their binding affinities and ADMET profiles. Computational tools such as molecular docking and QSAR models help prioritize this molecule for experimental validation. Its scaffold diversity and tunable reactivity make it a candidate for fragment-based drug design, addressing unmet medical needs in oncology and neurology. Searches for "fluorinated amine synthesis" or "nitrophenyl derivatives in drug discovery" often reference this compound, underscoring its interdisciplinary appeal.
Looking ahead, 3-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine (CAS No. 1704255-88-8) is poised to play a pivotal role in advancing green chemistry initiatives. Researchers are exploring catalytic methods to reduce waste and improve yields during its synthesis. Additionally, its potential in bioconjugation and proteomics applications is being investigated, particularly for labeling biomolecules with fluorophores or affinity tags. As the scientific community prioritizes sustainable methodologies, this compound exemplifies how functional group manipulation can drive innovation across multiple domains.
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